Cas no 2138062-49-2 (6-(Dipropylamino)spiro[4.5]decan-8-ol)

• Product Name: 6-(Dipropylamino)spiro[4.5]decan-8-ol
• CAS No: 2138062-49-2
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6424724
• PubChem ID: 165748512
• Update Time: 2025-06-10

6-(Dipropylamino)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138062-49-2
• EN300-1161641
• 6-(dipropylamino)spiro[4.5]decan-8-ol
• 6-(Dipropylamino)spiro[4.5]decan-8-ol

• Inchi： 1S/C16H31NO/c1-3-11-17(12-4-2)15-13-14(18)7-10-16(15)8-5-6-9-16/h14-15,18H,3-13H2,1-2H3
• InChI Key： FZTKLBPORKHTJL-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(CCC)CCC

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(Dipropylamino)spiro[4.5]decan-8-ol

Introduction to 6-(Dipropylamino)spiro[4.5]decan-8-ol (CAS No. 2138062-49-2)

6-(Dipropylamino)spiro[4.5]decan-8-ol, identified by the CAS number 2138062-49-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-(Dipropylamino)spiro[4.5]decan-8-ol consists of a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected by a single carbon atom. This spiro configuration introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of the dipropylamino substituent at the 6-position adds a polar, basic character to the molecule, enhancing its potential for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 6-(Dipropylamino)spiro[4.5]decan-8-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in signal transduction pathways. The spirocyclic core and the dipropylamino moiety are particularly well-suited for binding to hydrophobic pockets and charged residues in protein targets, respectively.

In addition to its potential as an enzyme inhibitor, 6-(Dipropylamino)spiro[4.5]decan-8-ol has been investigated for its role in modulating neuronal activity. Preclinical studies have indicated that this compound may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The spirocyclic structure is thought to enhance blood-brain barrier penetration, while the dipropylamino group contributes to favorable pharmacokinetic properties.

The synthesis of 6-(Dipropylamino)spiro[4.5]decan-8-ol presents unique challenges due to the complexity of the spirocyclic core. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the spirocyclic framework with high precision and yield. These synthetic strategies are crucial for optimizing the production process and ensuring the availability of sufficient quantities for preclinical and clinical studies.

One of the most exciting aspects of 6-(Dipropylamino)spiro[4.5]decan-8-ol is its potential as a lead compound for drug discovery. By leveraging structure-based drug design principles, researchers can modify various parts of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. The spirocyclic core provides a stable scaffold that can be further functionalized, while the dipropylamino group offers opportunities for hydrogen bonding interactions with biological targets.

Current research efforts are focused on exploring derivatives of 6-(Dipropylamino)spiro[4.5]decan-8-ol that exhibit improved therapeutic profiles. For instance, modifications at the 8-position of the spirocyclic core have been investigated to enhance solubility and bioavailability. Additionally, exploring different substituents on the dipropylamino group may lead to compounds with enhanced binding affinity or altered pharmacological effects.

The development of novel drug candidates often involves rigorous testing in vitro and in vivo to assess their safety and efficacy. Preliminary studies with 6-(Dipropylamino)spiro[4.5]decan-8-ol have shown promising results in cell-based assays, where it demonstrated inhibitory activity against target enzymes at submicromolar concentrations. Further studies are needed to evaluate its efficacy in animal models and ultimately in human clinical trials.

The growing interest in 6-(Dipropylamino)spiro[4.5]decan-8-ol underscores its potential as a valuable intermediate in medicinal chemistry research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing new treatments for a wide range of diseases.